Cas no 2228562-47-6 (3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine)

• Product Name: 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine
• CAS No: 2228562-47-6
• MF: C₁₄H₂₆N₂
• MW: 222.369643688202
• CID: 6050925
• PubChem ID: 165683268
• Update Time: 2025-07-13

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine
• 2228562-47-6
• EN300-1752660
• 3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]butan-1-amine

• Inchi： 1S/C14H26N2/c1-10(2)9-16-12(4)8-14(13(16)5)11(3)6-7-15/h8,10-11H,6-7,9,15H2,1-5H3
• InChI Key： JFJHLYUBORDKIX-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC(=C1C)C(C)CCN)CC(C)C

Computed Properties

• Exact Mass: 222.209598838g/mol
• Monoisotopic Mass: 222.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31Ų

Additional information on 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine

Introduction to 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine (CAS No. 2228562-47-6)

3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine, identified by the chemical compound code CAS No. 2228562-47-6, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole derivatives class, a structural motif known for its broad spectrum of biological activities. The unique arrangement of substituents in its molecular framework, including methyl and isobutyl groups, contributes to its distinct chemical properties and potential applications in drug development.

The synthesis of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the pyrrole ring enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Researchers have been particularly interested in its potential role as an intermediate in the synthesis of more complex pharmacophores.

Recent advancements in computational chemistry have enabled the prediction of the biological activity of 3-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylbutan-1-amine with high accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic agents.

The structural features of 3-(2,5-dimethylpyrrol-3-yl)butanamine, as derived from the full name, make it a versatile building block for drug discovery. The combination of a pyrrole ring with an amine functional group provides multiple sites for chemical modification, allowing chemists to tailor its properties for specific therapeutic needs. This flexibility has led to its incorporation into several research projects aimed at identifying novel therapeutic entities.

In vitro studies have begun to unravel the pharmacological profile of CAS No 2228562-47-6. Initial experiments suggest that it may possess anti-inflammatory and analgesic properties, making it a potential candidate for treating conditions such as arthritis and chronic pain. Additionally, its interaction with cellular pathways related to neurodegeneration has been explored, opening avenues for research into potential treatments for neurodegenerative disorders.

The synthesis and characterization of 3-(N-Boc-N'-isobutylpyrrolinone) derivatives have also been reported in recent literature. These derivatives represent an important step towards understanding the role of this compound in drug design. The Boc (tert-butoxycarbonyl) group is commonly used in peptide synthesis but can also be employed to protect amine functionalities during multi-step organic reactions. This protective strategy ensures that the reactive amine group remains available for subsequent modifications.

The development of new synthetic methodologies has been instrumental in facilitating the production of CAS No 2228562 47 6 on a larger scale. Catalytic processes have been optimized to improve yield and reduce byproduct formation, making the compound more accessible for industrial applications. These advancements underscore the importance of continuous innovation in synthetic chemistry for enhancing drug development pipelines.

Future research directions may focus on exploring the pharmacokinetic properties of 3-(N-Boc-N'-isobutylpyrrolinone) analogs to determine their bioavailability and metabolic stability. Understanding these parameters is crucial for assessing their suitability as lead compounds for further development into clinical candidates. Additionally, investigations into their potential toxicity profiles will be essential to ensure their safety for human use.

The integration of machine learning algorithms into drug discovery has accelerated the identification of promising candidates like CAS No 2228562 47 6. By analyzing large datasets of chemical structures and biological activities, these algorithms can predict the potential efficacy and safety of new compounds with remarkable precision. This approach has already led to several breakthroughs in identifying novel therapeutic agents.

The role of dimethylpyrrole derivatives in medicinal chemistry continues to expand as researchers uncover new biological functions associated with these molecules. The unique electronic properties of the pyrrole ring allow it to interact with various biological targets, making it a valuable scaffold for drug design. As our understanding of these interactions grows, so does the potential for developing innovative treatments for a wide range of diseases.

In conclusion, CAS No 2228562 47 6, or 3-(N-Boc-N'-isobutylpyrrolinone) as it is sometimes referred to, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research progresses, we can expect further insights into its potential applications and mechanisms of action, paving the way for new therapeutic interventions.